L-2-CHLOROADENOSINE (9-(beta-L-RIBOFURANOSYL)-2-CHLORO-6-AMINOPURINE)
Overview
Description
L-2-chloroadenosine is a synthetic nucleoside analog that has been widely used in scientific research for its ability to mimic the effects of adenosine. It is a potent inhibitor of adenosine deaminase and has been shown to have significant effects on various biochemical and physiological processes.
Mechanism of Action
L-2-chloroadenosine acts as a potent inhibitor of adenosine deaminase, an enzyme that catalyzes the breakdown of adenosine. By inhibiting adenosine deaminase, L-2-chloroadenosine increases the levels of adenosine, which then activates adenosine receptors. Adenosine receptors are widely distributed throughout the body and play a critical role in the regulation of various physiological processes.
Biochemical and Physiological Effects
L-2-chloroadenosine has been shown to have significant effects on various biochemical and physiological processes. It has been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine. It has also been shown to regulate the release of various cytokines and chemokines, which play a critical role in the regulation of immune responses. L-2-chloroadenosine has also been shown to regulate vascular tone, which can have significant effects on blood pressure and blood flow.
Advantages and Limitations for Lab Experiments
L-2-chloroadenosine has several advantages for lab experiments. It is a potent and selective inhibitor of adenosine deaminase, which makes it an excellent tool for studying the effects of adenosine. It is also relatively stable and can be easily synthesized in large quantities. However, L-2-chloroadenosine also has some limitations. It can be toxic at high concentrations, and its effects can be difficult to interpret in complex biological systems.
Future Directions
There are several future directions for the use of L-2-chloroadenosine in scientific research. One area of interest is the role of adenosine in the regulation of immune responses, particularly in the context of autoimmune diseases. Another area of interest is the role of adenosine in the regulation of neurotransmitter release, particularly in the context of neurological diseases such as Parkinson's disease and schizophrenia. Finally, there is growing interest in the use of adenosine receptor agonists and antagonists as potential therapeutic agents for a wide range of diseases.
Scientific Research Applications
L-2-chloroadenosine has been widely used in scientific research as a tool to study the effects of adenosine. It has been shown to have significant effects on various biochemical and physiological processes, including the regulation of immune responses, the modulation of neurotransmitter release, and the regulation of vascular tone.
properties
IUPAC Name |
(2S,3S,4R,5S)-2-(6-amino-2-chloropurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClN5O4/c11-10-14-7(12)4-8(15-10)16(2-13-4)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,14,15)/t3-,5-,6-,9-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIXYYZIIJIXVFW-GIMIYPNGSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)CO)O)O)Cl)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=NC2=C(N=C(N=C2N1[C@@H]3[C@H]([C@H]([C@@H](O3)CO)O)O)Cl)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClN5O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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